Cas no 877926-53-9 (Benzenehexanol, 4-bromo-)

• Product Name: Benzenehexanol, 4-bromo-
• CAS No: 877926-53-9
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 2810772
• PubChem ID: 66887347
• Update Time: 2025-04-21

Benzenehexanol, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 877926-53-9
• AKOS030584270
• DTXSID30735974
• Benzenehexanol, 4-bromo-
• SCHEMBL1044964
• 6-(4-BROMOPHENYL)HEXAN-1-OL

• Inchi： 1S/C12H17BrO/c13-12-8-6-11(7-9-12)5-3-1-2-4-10-14/h6-9,14H,1-5,10H2
• InChI Key： YSYLFPUWBJGPEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCCCO

Computed Properties

• Exact Mass: 256.04628Da
• Monoisotopic Mass: 256.04628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų